Cas no 957120-22-8 (3-Hydroxy-5-(trifluoromethoxy)phenylboronic acid)

• Product Name: 3-Hydroxy-5-(trifluoromethoxy)phenylboronic acid
• CAS No: 957120-22-8
• MF: C₇H₆BF₃O₄
• MW: 221.926352977753
• MDL: MFCD09475898
• CID: 802775
• PubChem ID: 44717692
• Update Time: 2025-04-19

3-Hydroxy-5-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxy-5-(trifluoromethoxy)phenyl)boronic acid
• [3-hydroxy-5-(trifluoromethoxy)phenyl]boronic acid
• 3-Hydroxy-5-(trifluoromethoxy)phenylboronic acid
• Boronic acid,B-[3-hydroxy-5-(trifluoromethoxy)phenyl]-
• PC7918
• AKOS015856263
• D74547
• 957120-22-8
• 3-Hydroxy-5-(trifluoromethoxy)phenylboronic acid, AldrichCPR
• 3-Hydroxy-5-(trifluoromethoxy)benzeneboronic acid
• MFCD09475898
• CS-0084717
• DTXSID90660298
• PS-9743
• A858867
• (3-Hydroxy-5-(trifluoromethoxy)phenyl)boronicacid
• SCHEMBL15648647
• DB-348275

• MDL： MFCD09475898
• Inchi： 1S/C7H6BF3O4/c9-7(10,11)15-6-2-4(8(13)14)1-5(12)3-6/h1-3,12-14H
• InChI Key： WYDLDYUQPJRETJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(B(O)O)=C1)O)(F)F

Computed Properties

• Exact Mass: 222.03100
• Monoisotopic Mass: 222.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• PSA: 69.92000
• LogP: -0.02940